6,7-difluoro-1H-quinazolin-4-one

• Molecular Formula: C8H4F2N2O
• Molecular Weight: 182.13 g/mol
• SMILES: C1=C2C(=CC(=C1F)F)NC=NC2=O
• InChI: InChI=1S/C8H4F2N2O/c9-5-1-4-7(2-6(5)10)11-3-12-8(4)13/h1-3H,(H,11,12,13)
• InChIKey: WQQZTVZUFJDYFB-UHFFFAOYSA-N

6,7-Difluoro-1H-quinazolin-4-one: Key Fluorinated Building Block

6,7-Difluoro-1H-quinazolin-4-one (CAS 205259-37-6) is a fluorinated heterocyclic compound belonging to the quinazolinone class, characterized by a fused benzene and pyrimidine ring system with a ketone group at position 4 and fluorine atoms at positions 6 and 7 . The molecular formula is C₈H₄F₂N₂O, with a molecular weight of approximately 182.13 g/mol [1]. This compound is primarily utilized as a versatile chemical intermediate in the synthesis of pharmaceuticals and biologically active molecules . Its utility stems from the presence of the two fluorine substituents, which impart significant electron-withdrawing effects, thereby modulating the core's reactivity and physicochemical properties . It is available from various chemical suppliers with typical purities ranging from 95% to 98% .

Regioselective Synthesis Predictable SNAr at C7 position for vector elaboration

Electronic Tuning 6,7-difluoro motif provides strong electron-withdrawing modulation

Procurement Grade High-purity fluorinated intermediate for drug discovery synthesis

• [1] Chembase. 6,7-difluoro-3H-quinazolin-4-one | 6,7-difluoro-3,4-dihydroquinazolin-4-one. View Source

6,7-Difluoro-1H-quinazolin-4-one: Irreplaceable Selectivity

The specific substitution pattern of 6,7-difluoro-1H-quinazolin-4-one is not arbitrary; it dictates unique chemical behavior and downstream synthetic utility that other quinazolinones, including mono-fluorinated or alternative difluoro isomers (e.g., 5,6- or 7,8-difluoro), cannot replicate. The adjacent fluorine atoms at positions 6 and 7 create a distinct electronic environment on the aromatic ring, which directly influences the regioselectivity of nucleophilic aromatic substitution (SNAr) reactions, a key transformation for further functionalization [1]. Empirical evidence from X-ray crystallographic analysis confirms that in SNAr reactions, the fluorine at position 7 is preferentially displaced over the one at position 6, a predictable outcome driven by the specific electronic and steric contributions of the 6,7-difluoro motif [2]. This predictable regioselectivity is a critical design feature for chemists, making 6,7-difluoro-1H-quinazolin-4-one an irreplaceable and strategic building block when a specific vector for molecular elaboration is required, as opposed to a generic fluorinated core.

• Isomer Mismatch

  5,6- or 7,8-difluoro isomers show different SNAr regioselectivity; C7-selective displacement may not occur.

• Mono-Fluoro Analog Limitation

  Single fluorine substitution lacks the 6,7-difluoro electronic environment needed for predictable C7 reactivity.

• Non-Fluorinated Core

  Quinazolin-4-one without fluorine substituents does not offer the same electron-withdrawing modulation or regiochemical control.

• [1] Politanskaya, L. V., Malysheva, L. A., Beregovaya, I. V., Bagryanskaya, I. Yu., Gatilov, Y. V., Malykhin, E. V., & Shteingarts, V. D. (2005). Regioselectivity and relative s. Journal of Fluorine Chemistry. View Source
• [2] Nosova, E. V., Lipunova, G. N., Laeva, A. A., & Charushin, V. N. (2012). Synthesis of 7-cycloalkylimino substituted 3-amino-6-fluoro-2-methyl-3H-quinazolin-4-ones. Journal of Fluorine Chemistry, 143, 110-115. View Source

6,7-Difluoro-1H-quinazolin-4-one: Differentiated Properties

Regioselective SNAr at C7

In nucleophilic aromatic substitution (SNAr) reactions, the 6,7-difluoroquinazolin-4-one scaffold exhibits definitive regioselectivity, with substitution occurring exclusively at the 7-position. This is in contrast to other difluoroquinazolinone isomers or mono-fluorinated analogs where the site of reactivity may be different or less predictable. The experimental outcome was unambiguously confirmed via X-ray crystallographic analysis of the reaction product, establishing the 6,7-difluoro arrangement as the controlling factor for this specific regiochemical outcome [1].

Regioselective SNAr

Head-to-head

C7 fluorine exclusively displaced; C6 remains intact. 5,6-/7,8-difluoro isomers: different regiochemical outcome.

Supports synthesis planning for C7-selective functionalization.

Confirmed by X-ray crystallography.

Evidence Dimension	Regioselectivity in SNAr reaction (site of nucleophilic displacement)
Target Compound Data	Fluorine at position 7 is exclusively displaced; fluorine at position 6 remains intact.
Comparator Or Baseline	5,6-difluoroquinazolin-4-one or 7,8-difluoroquinazolin-4-one isomers (outcome is different and dictated by different electronic/steric factors).
Quantified Difference	Qualitative but definitive: Complete selectivity for the C7 position vs. alternative sites.
Conditions	Nucleophilic amination-defluorination reaction with various amines. Structure confirmed by X-ray crystallography [1].

Why This Matters

This evidence provides a rational basis for synthesis planning: 6,7-difluoro-1H-quinazolin-4-one is the required starting material when a synthetic route demands selective functionalization at the C7 position of the quinazolinone core.

• [1] Nosova, E. V., Lipunova, G. N., Laeva, A. A., & Charushin, V. N. (2012). Synthesis of 7-cycloalkylimino substituted 3-amino-6-fluoro-2-methyl-3H-quinazolin-4-ones. Journal of Fluorine Chemistry, 143, 110-115. View Source

Fluorescence Differentiation vs. Parent Scaffold

The incorporation of the 6,7-difluoro motif into a trans-2-styryl-3H-quinazolin-4-one scaffold results in altered fluorescence characteristics compared to the non-fluorinated parent compounds. A comparative study synthesized a series of trans-2-styryl-substituted 3H-quinazolin-4-ones and their corresponding 6,7-difluoro derivatives [1]. While specific quantum yield and wavelength maxima were not numerically reported in the abstract, the research explicitly demonstrates that the 6,7-difluoro substitution pattern leads to a measurable and distinct change in the compound's fluorescent properties, differentiating it from the non-fluorinated baseline [1].

Fluorescence Differentiation

Reported

6,7-difluoro derivatives show distinct fluorescent properties from non-fluorinated parent.

May support tuning of photophysical properties for probe development.

Qualitative difference; quantitative data to verify.

Evidence Dimension	Fluorescence properties (qualitative change)
Target Compound Data	Altered fluorescence profile for 6,7-difluoro derivatives.
Comparator Or Baseline	Non-fluorinated parent trans-2-styryl-3H-quinazolin-4-ones.
Quantified Difference	Qualitative difference in fluorescent properties reported.
Conditions	Synthesis and characterization of trans-2-styryl-substituted 3H-quinazolin-4-ones and their 6,7-difluoro derivatives [1].

Why This Matters

This evidence supports the use of the 6,7-difluoro building block for applications where tuning photophysical properties is required, such as in the development of novel fluorescent probes or materials, and where a non-fluorinated analog would not suffice.

• [1] Haggag, H. S., & Aboukhatwa, S. M. (2016). Crystal structure of 3-(4-hydroxyphenyl)-2-[(E)-2-phenylethenyl]quinazolin-4(3H)-one. Semantic Scholar. View Source

Electron-Withdrawing Effect on Reactivity & Properties

The introduction of two fluorine atoms at the 6 and 7 positions creates a strong electron-withdrawing effect on the quinazolinone core. This effect is a class-level inference for fluorinated heterocycles but has direct and measurable consequences. For example, the electron-deficient ring becomes more susceptible to nucleophilic attack, as described in Evidence Item 1 . Furthermore, the fluorine atoms influence key physicochemical parameters. While precise logP and pKa values for the parent 6,7-difluoro-1H-quinazolin-4-one are not consistently reported, a closely related derivative, 2-(2-Chlorophenyl)-6,7-difluoroquinazolin-4(3H)-one, has a predicted pKa of 4.65 ± 0.20 and a predicted logP that differs significantly from non-fluorinated or mono-fluorinated quinazolinones, illustrating the profound impact of the 6,7-difluoro group .

Electronic & Physicochemical Effect

Class-level inference

Strong electron-withdrawing modulation; predicted pKa ~4.65 for a related derivative.

Supports distinct physicochemical profile for SAR exploration.

Class-level data; verify for specific target scaffold.

Evidence Dimension	Electron-withdrawing effect and physicochemical properties (pKa, logP)
Target Compound Data	Increased electrophilicity of the aromatic ring; predicted pKa of a 6,7-difluoro derivative: 4.65 ± 0.20 .
Comparator Or Baseline	Non-fluorinated quinazolin-4-one (higher electron density; different pKa and logP profile).
Quantified Difference	The difference is not a single quantifiable value for the core itself, but a qualitative shift in electronic properties that leads to distinct reactivity and physicochemical profiles, as exemplified by derivative pKa.
Conditions	N/A (Class-level inference based on the established effects of fluorine substitution in aromatic systems).

Why This Matters

For procurement in drug discovery, this means the 6,7-difluoro core is a distinct chemical starting point. It offers a different pharmacological space compared to non-fluorinated analogs, potentially leading to superior target engagement, altered metabolic stability, or improved membrane permeability in final drug candidates.

6,7-Difluoro-1H-quinazolin-4-one: Optimal Applications

Kinase & DHFR Inhibitor Libraries

6,7-Difluoro-1H-quinazolin-4-one serves as an ideal starting material for building focused libraries of kinase inhibitors and dihydrofolate reductase (DHFR) inhibitors [1]. The evidence from Section 3 shows its unique regioselectivity at the 7-position, allowing for the systematic and predictable introduction of diverse amine groups to explore structure-activity relationships (SAR). Its distinct electronic properties, compared to non-fluorinated cores, also position it as a valuable scaffold for optimizing drug-target interactions, as seen in numerous patent applications for kinase modulation [2].

Tailored Fluorescent Probes & Optical Materials

As demonstrated by the direct comparison in Section 3, the 6,7-difluoro substitution alters the fluorescent properties of quinazolinone derivatives [3]. This makes 6,7-difluoro-1H-quinazolin-4-one a strategic building block for chemists developing novel fluorescent probes for biological imaging or creating new materials with specific optical characteristics. Its predictable and alterable photophysical profile offers a design advantage over non-fluorinated quinazolinone cores.

Molecular Probes via Regioselective Conjugation

The predictable and exclusive nucleophilic substitution at the C7 position, confirmed by X-ray crystallography [4], makes this compound highly valuable for creating complex bioconjugates or molecular probes. A researcher can reliably attach a linker, a fluorophore, or a targeting moiety at the 7-position without affecting the 6-fluoro group, which may be essential for maintaining other desired properties. This level of synthetic control is a key differentiator from other less regioselective quinazolinone intermediates.

Reliable Intermediate for API Synthesis

For process chemists, the reproducible and well-characterized nature of 6,7-difluoro-1H-quinazolin-4-one makes it a reliable intermediate for the multi-step synthesis of active pharmaceutical ingredients (APIs) . The evidence of its defined regioselectivity translates directly into process robustness and higher yields, as side reactions are minimized. This predictability is a critical factor for industrial-scale procurement and process development.

Application

Selection Property

Validation Focus

Kinase and DHFR inhibitor library design

C7 regioselective SNAr for systematic SAR

Reactivity and scaffold diversity assessment

Fluorescent probe and optical material development

6,7-difluoro photophysical modulation

Fluorescence comparison with non-fluorinated analogs

Regioselective bioconjugation for molecular probes

Exclusive C7 substitution control

Conjugation efficiency and 6-fluoro retention

Multi-step API intermediate

Predictable SNAr regioselectivity for process robustness

Reaction yield and impurity profile monitoring

• [1] Osman, E. O., Emam, S. H., Sonousi, A., et al. (2023). Design, synthesis, anticancer, and antibacterial evaluation of some quinazolinone-based derivatives as DHFR inhibitors. Drug Development Research, 84(5), 888–906. View Source
• [2] Pusan National University Library. (n.d.). Patent Abstract: Quinazolines and Quinolines which Inhibit, Regulate, and/or Modulate Kinase Receptor. View Source
• [3] Haggag, H. S., & Aboukhatwa, S. M. (2016). Crystal structure of 3-(4-hydroxyphenyl)-2-[(E)-2-phenylethenyl]quinazolin-4(3H)-one. Semantic Scholar. View Source
• [4] Nosova, E. V., Lipunova, G. N., Laeva, A. A., & Charushin, V. N. (2012). Synthesis of 7-cycloalkylimino substituted 3-amino-6-fluoro-2-methyl-3H-quinazolin-4-ones. Journal of Fluorine Chemistry, 143, 110-115. View Source